Cas no 105848-03-1 (Methanethione,[9-chloro-2-(2-furanyl)[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ylidene]-)

• Product name: Methanethione,[9-chloro-2-(2-furanyl)[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ylidene]-
• CAS No: 105848-03-1
• MF: C₁₄H₇ClN₄OS
• MW: 314.749579668045
• CID: 1164685

Methanethione,[9-chloro-2-(2-furanyl)[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Methanethione,[9-chloro-2-(2-furanyl)[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ylidene]-
• Methanethione, [9-chloro-2-(2-furanyl)[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ylidene]-

• Inchi： 1S/C14H7ClN4OS/c15-8-3-4-10-9(6-8)14-17-13(11-2-1-5-20-11)18-19(14)12(7-21)16-10/h1-6,16H
• InChI Key： UUCLFQHMDNCNEJ-UHFFFAOYSA-N
• SMILES： C(=C1N2N=C(C3=CC=CO3)N=C2C2=C(N1)C=CC(Cl)=C2)=S

Computed Properties

• Exact Mass: 314.00311

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 532.9±60.0 °C(Predicted)
• PSA: 55.88
• pka: -1.52±0.20(Predicted)